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Compound of Interest

Compound Name: Moxalactam

Cat. No.: B10761218 Get Quote

Introduction

Moxalactam, also known as Latamoxef, is a synthetic oxa-β-lactam antibiotic with a broad

spectrum of activity against both Gram-positive and Gram-negative bacteria, including many

anaerobic species.[1][2] Structurally similar to cephalosporins, it features an oxygen atom

replacing the sulfur in the dihydrothiazolidine ring, which enhances its antibacterial potency.[3]

Moxalactam functions by inhibiting the synthesis of the bacterial cell wall, a mechanism

common to β-lactam antibiotics.[4][5] Its notable stability against hydrolysis by various β-

lactamases makes it an effective agent against many resistant bacterial strains.[2][6]

This document provides detailed protocols for the preparation, storage, and handling of

Moxalactam solutions for use in various in vitro assays, such as Minimum Inhibitory

Concentration (MIC) testing.

Properties of Moxalactam Sodium Salt
Moxalactam is typically supplied as a crystalline solid disodium salt.[7] Key properties are

summarized below.
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Property Description Reference(s)

Synonyms
Latamoxef, LY 127935,

Antibiotic 6059S
[7][8]

CAS Number 64953-12-4 [7][9]

Molecular Formula C₂₀H₁₈N₆O₉SNa₂ [7][9]

Formula Weight 564.4 g/mol [7][9]

Physical Appearance Crystalline solid [7]

Purity
≥85% (mixture of R and S

isomers)
[7][8]

Solubility and Stability
Proper dissolution and storage are critical for maintaining the bioactivity of Moxalactam.

Table 2.1: Solubility Data

Solvent
Maximum
Concentration

Notes Reference(s)

Water ~50 - 83.3 mg/mL

Yields a clear to

slightly hazy, colorless

to faint yellow

solution.

[7][9][10]

DMSO ~5 - 55.8 mg/mL

For higher

concentrations,

ultrasonic bathing may

be needed.

[4][7][10]

Table 2.2: Storage and Stability
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Form Solvent
Storage
Temp.

Duration Notes
Reference(s
)

Powder N/A -20°C ≥ 3-4 years
Store in a

desiccator.
[7][10]

Powder N/A 4°C 2 years
For shorter-

term storage.
[10]

Stock

Solution

DMSO or

Water
-80°C 3-6 months

Aliquot to

avoid freeze-

thaw cycles.

Store under

nitrogen if

possible.

[1][10]

Stock

Solution

DMSO or

Water
-20°C 1 month

Aliquot to

avoid freeze-

thaw cycles.

[1][6]

Aqueous

Solution
Water / Buffer 2-8°C ≤ 1 day

Aqueous

solutions are

not

recommende

d for long-

term storage.

[7]

Protocols
Safety Precaution: Moxalactam should be considered a hazardous substance. Always consult

the Safety Data Sheet (SDS) before use and handle it with appropriate personal protective

equipment (PPE), including gloves, eye protection, and a lab coat.[7]

Protocol 3.1: Preparation of a 10 mg/mL Stock Solution
This protocol describes the preparation of a concentrated stock solution, which can be diluted

for various assays.

Materials:
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Moxalactam sodium salt powder

Sterile, nuclease-free water or DMSO

Sterile conical tube (e.g., 15 mL)

Sterile, single-use microcentrifuge tubes

Vortex mixer

Calibrated analytical balance

Procedure:

Allow the Moxalactam powder vial to equilibrate to room temperature before opening to

prevent condensation.

Aseptically weigh 10 mg of Moxalactam powder and transfer it to the sterile conical tube.

Add 1 mL of sterile water or DMSO to the tube.

Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. The

solution should be clear.[9]

Best Practice: To enhance stability, especially for long-term storage, purge the headspace of

the tube with an inert gas like nitrogen or argon before capping.[7]

Aliquot the stock solution into sterile, single-use microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots as recommended in Table 2.2 (e.g., -80°C for up to 6 months).[1]

Protocol 3.2: Preparation of Working Solutions for MIC
Assay (Broth Microdilution)
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This protocol details the preparation of serial dilutions for determining the Minimum Inhibitory

Concentration (MIC) in a 96-well plate format.

Materials:

Prepared Moxalactam stock solution (e.g., 10 mg/mL)

Sterile Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

Sterile 96-well microtiter plates (round-bottom recommended)[11]

Multichannel pipette

Standardized bacterial inoculum (~5 x 10⁵ CFU/mL)[12]

Procedure:

Prepare Initial Dilution: First, dilute the high-concentration stock solution to create a 2x

working stock of the highest concentration to be tested. For example, to test a final

concentration range up to 128 µg/mL, prepare a 256 µg/mL working stock in MHB.[11]

Plate Setup: Add 100 µL of sterile MHB to wells in columns 2 through 12 of the 96-well plate.

Serial Dilution: a. Add 200 µL of the 256 µg/mL working stock to the wells in column 1. b.

Using a multichannel pipette, transfer 100 µL from column 1 to column 2. c. Mix the contents

of column 2 by pipetting up and down several times. d. Continue this 2-fold serial dilution

across the plate to column 10. e. Discard 100 µL from column 10.[11] f. Column 11 will serve

as the positive growth control (no antibiotic), and column 12 as the negative control/sterility

blank (MHB only).[11]

Inoculation: After serial dilution, the wells in columns 1-10 will contain 100 µL of Moxalactam
at concentrations from 256 µg/mL down to 0.5 µg/mL.

Final Inoculation Step: This step is often performed separately after the drug plate is

prepared. Add 100 µL of the standardized bacterial inoculum to each well from column 1 to

11. This halves the antibiotic concentration, achieving the final desired test range (128 µg/mL

to 0.25 µg/mL) and brings the total volume to 200 µL.
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Incubation: Cover the plate and incubate at 37°C for 16-24 hours.[12]

Analysis: The MIC is determined as the lowest concentration of Moxalactam that inhibits

visible bacterial growth.

Diagrams and Workflows
Mechanism of Action
Moxalactam, like other β-lactam antibiotics, inhibits bacterial growth by interfering with the final

step of peptidoglycan synthesis in the cell wall. It binds to and inactivates Penicillin-Binding

Proteins (PBPs), which are transpeptidases essential for cross-linking the peptidoglycan

chains, leading to cell lysis and death.[5][13][14]
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Caption: Mechanism of action of Moxalactam via inhibition of Penicillin-Binding Proteins

(PBPs).

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Moxalactam stock solutions.

Application Data: In Vitro Activity
The following table summarizes the reported Minimum Inhibitory Concentrations (MIC) required

to inhibit 90% of isolates (MIC₉₀) for various bacterial species. This data is useful for

determining the appropriate concentration range for in vitro assays.
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Organism MIC₉₀ (µg/mL) Reference(s)

Escherichia coli < 1.0 [1][15]

Klebsiella pneumoniae < 1.0 [1][15]

Proteus mirabilis < 1.0 [1]

Haemophilus influenzae < 1.0 [1][6]

Bacteroides fragilis 0.5 - 8.0 [16]

Pseudomonas aeruginosa Moderate activity [2]

Enterococci Ineffective [8]

Methicillin-resistant S. aureus

(MRSA)
Ineffective [4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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